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Physical & Chemical Properties of 2-
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Compound Focus: 2-Ethoxypentane

CAS No.: 1817-89-6

Cat. No.: S705075

Property Value Unit Source
Molecular Formula C;H4160 - [1]1[2]
Molecular Weight 116.20 g/mol [1] [2]
Boiling Point 377.5 (104.5°C) K (°C) [3]
Flash Point 9 °C [2]
Density 0.77 g/cm3 [2]
Vapor Pressure 29.6 mmHg at 25°C [2]

Log P (LogKow) 2.212 - [3]

The following workflow outlines the logical process for establishing storage protocols based on these

properties:
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Consideration:
Incompatible with strong oxidizers
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Frequently Asked Questions (FAQS)

Q1: What are the most critical hazards to consider when storing 2-Ethoxypentane? The most critical
hazards are its high flammability and volatility. Its very low flash point means it can easily form flammable
vapor-air mixtures at room temperature. Its high vapor pressure confirms it will evaporate quickly if not

properly sealed [2].

Q2: What are the appropriate storage conditions for 2-Ethoxypentane? Store in a cool, well-ventilated
area away from direct heat and sunlight. The container must be tightly sealed to prevent evaporation and the

accumulation of flammable vapors. A flammable storage cabinet is highly recommended.

Q3: What materials are incompatible with 2-Ethoxypentane? As an ether, it is generally incompatible
with strong oxidizing agents (e.g., peroxides, chlorates, nitrates), which could pose a fire or explosion risk.

Always consult the specific Safety Data Sheet (SDS) for a comprehensive list of incompatible materials [4].

Q4: How can I monitor 2-Ethoxypentane for stability and degradation over time? While specific
stability data is limited, you can adopt a standard practice of periodic analysis. Techniques like Gas
Chromatography (GC) are ideal for detecting changes in purity and the formation of volatile degradation
products. For a more rigorous, stability-indicating method, you can adapt a general Reverse-Phase High-
Performance Liquid Chromatography (RP-HPLC) protocol, which is designed to separate a parent

compound from its impurities [5].
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Experimental Protocol: Stability Monitoring via HPLC

The following method is adapted from general principles for analyzing drug substances and can be tailored

for 2-Ethoxypentane to track its purity over time [5].

1. Instrument and Column

¢ Instrument: Standard HPLC system with a UV/VWD detector.
e Column: Ascentis Express C18 (4.6 mm x 100 mm, 2.7 um) or equivalent reverse-phase column.

e Column Oven Temperature: 35°C.

2. Mobile Phase and Elution

¢ Mobile Phase A: Phosphate buffer or purified water.

¢ Mobile Phase B: Acetonitrile.

e Use a gradient elution method (e.g., starting with a high percentage of water and increasing
acetonitrile over time) to achieve good separation. The exact gradient should be optimized for your

specific instrument and column.

3. Detection and Parameters

e Detection Wavelength: 225 nm (a common wavelength for organic compounds containing ethers).
e Flow Rate: 1.0 - 1.3 mL/min.
¢ Injection Volume: 1 - 10 uL (optimize for signal strength).

4. Sample Preparation

¢ Diluent: Acetonitrile or a mixture of acetonitrile and water (e.g., 90:10 v/v).
¢ Prepare sample solutions at a known concentration (e.g., ~10-100 pug/mL) by dissolving the
compound in the diluent.

5. Analysis

e Compare chromatograms of a fresh standard against aged samples. The appearance of new peaks
indicates the formation of degradation products, while a decrease in the main peak area indicates a
loss of 2-Ethoxypentane.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.

References

1. 2-Ethoxypentane [webbook.nist.gov]

2.-2| CAS#:1817-89-6 | Chemsrc ethoxypentane [chemsrc.com]

3. -2 (CAS 1817-89-6) - Chemical & Physical Properties... Ethoxypentane [chemeo.com]
4. SDS of 2 - Ethoxypentane , Safety , CAS... - chemBlink Data Sheets [chemblink.com]
5. Development and validation of a stability indicating rp - hplc of... method [ijpsr.com]

To cite this document: Smolecule. [Physical & Chemical Properties of 2-Ethoxypentane]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b705075#2-ethoxypentane-

storage-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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